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Compound of Interest

Compound Name: FFN511

Cat. No.: B15570744 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of FFN511, a fluorescent false neurotransmitter. Adherence to these

procedures is critical due to the compound's hazardous properties.

FFN511 is classified as a combustible solid and is highly hazardous to water (Water Hazard

Class 3 - WGK 3)[1][2][3]. These classifications necessitate specific disposal protocols to

prevent combustion and environmental contamination.

FFN511 Hazard and Safety Data
A clear understanding of the hazards associated with FFN511 is the first step toward safe

handling and disposal. The following table summarizes the key safety data for FFN511.
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Parameter Value Source

Chemical Name

9-(2-Aminoethyl)-2,3,6,7-

tetrahydro-1H,5H,11H-[1]-

benzopyrano[6,7,8-

ij]quinolizin-11-one

CAS Number 1004548-96-2

Physical Form Solid

Solubility Soluble in DMSO

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1][2][3]

Experimental Protocol: Waste Segregation and
Collection
The following protocol outlines the mandatory steps for the segregation and collection of

FFN511 waste. This procedure is designed to be conducted within a certified laboratory

chemical fume hood.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, clearly labeled for "Combustible Solids" and

"FFN511 Waste". The container must be compatible with FFN511 and any solvents used

(e.g., polyethylene)[4].

Chemical waste pickup request form from your institution's Environmental Health & Safety

(EHS) department[5].

Procedure:
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Work Area Preparation: All handling of FFN511, including the preparation of waste, must be

conducted within a properly functioning and certified laboratory chemical fume hood to

minimize inhalation exposure[4].

Waste Collection:

Solid Waste: Collect all solid FFN511 waste, including contaminated personal protective

equipment (e.g., gloves, weighing paper), in the designated hazardous waste container.

Solutions: Solutions containing FFN511 (e.g., dissolved in DMSO) should not be disposed

of down the drain[4][6]. They must be collected in a separate, compatible, and clearly

labeled hazardous waste container for liquid chemical waste.

Container Labeling: Ensure the hazardous waste container is accurately labeled with the full

chemical name, "FFN511," and prominently displays the "Combustible Solid" and "Marine

Pollutant" (or equivalent) hazard symbols.

Waste Storage: Store the sealed hazardous waste container in a designated, cool, dry, and

well-ventilated area away from incompatible materials, particularly oxidizing agents, acids,

and bases[4][5].

Disposal Request: Once the waste container is full or ready for disposal, complete and

submit a chemical waste pickup request form to your institution's EHS department for proper

disposal[5].

Logical Workflow for FFN511 Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of FFN511 waste.
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Caption: Workflow for the safe segregation and disposal of FFN511 waste.

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of FFN511, fostering a culture of safety and building trust in their

operational practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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